Cas no 2527-99-3 (Methyl 5-bromofuran-2-carboxylate)
Methyl 5-bromofuran-2-carboxylate is a brominated furan derivative with the molecular formula C₆H₅BrO₃. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of heterocyclic frameworks. The presence of both a bromine substituent and an ester functional group enhances its reactivity, enabling selective cross-coupling reactions, nucleophilic substitutions, and further derivatization. Its stability under standard conditions and well-defined reactivity profile make it a valuable reagent for pharmaceutical and agrochemical research. The compound is typically characterized by high purity (>97%) and is supplied as a crystalline solid, ensuring consistent performance in synthetic applications. Proper handling under inert conditions is recommended to maintain its integrity.
2527-99-3 structure
Product Name:Methyl 5-bromofuran-2-carboxylate
CAS No:2527-99-3
MF:C6H5BrO3
MW:205.006101369858
MDL:MFCD00092313
CID:84379
PubChem ID:599633
Update Time:2025-10-29
Methyl 5-bromofuran-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromofuran-2-carboxylate
- Methyl 5-bromo-2-furoate
- Methyl 5-Bromo-2-furancarboxylate
- C6H5BrO3
- 2-bromo-5-methoxycarbonylfuran
- 5-Bromo-2-furancarboxylic Acid Methyl Ester
- 5-bromo-2-furoic acid methyl ester
- 5-bromo-furan-2-carboxylic acid methyl ester
- methyl 5-bromofurancarboxylate
- 2-Furancarboxylic acid, 5-bromo-, methyl ester
- FBPIDMAELBIRLE-UHFFFAOYSA-N
- 5-bromofuran-2-carboxylic acid methyl ester
- methyl-5-BROMO-2-FUROATE
- methyl 5-bromofuroate
- 2-Furoic acid, 5-bromo-, methyl ester
- methyl 5-bromo-furanate
- Maybridge1_004996
- KSC555G6P
- 5-Bromofuranoic acid, methyl ester
- AC-27881
- AA-516/30054006
- FS-3367
- Methyl5-bromofuran-2-carboxylate
- AKOS000269674
- M2538
- AMY30531
- SB60904
- SCHEMBL244236
- EN300-156074
- A817756
- F3145-2422
- Methyl 5-bromo-2-furoate #
- BRD-K57365805-001-01-9
- Methyl5-bromo-2-furoate
- HMS555L02
- DTXSID50344805
- Z18368947
- FT-0628673
- GEO-03018
- 5-bromofuroic acid methyl ester
- 3X-0262
- CCG-45733
- SR-01000635484-1
- methyl 5-bromofuran-2-carboxylate;Methyl 5-Bromo-2-furoate
- 2527-99-3
- SY022677
- MFCD00092313
- CS-W002362
- Methyl 3-bromo-4-methylbenzoate,95%
- STK075492
- BBL009127
- ALBB-005478
- DTXCID70295880
- DB-046659
-
- MDL： MFCD00092313
- Inchi： 1S/C6H5BrO3/c1-9-6(8)4-2-3-5(7)10-4/h2-3H,1H3
- InChI Key： FBPIDMAELBIRLE-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=O)OC)O1
Computed Properties
- Exact Mass: 203.94200
- Monoisotopic Mass: 203.942207
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.8
- Topological Polar Surface Area: 39.4
Experimental Properties
- Color/Form: solid
- Density: 1.623
- Melting Point: 64.0 to 68.0 deg-C
- Boiling Point: 80°C/0.7mmHg(lit.)
- Flash Point: 90.7 °C
- Refractive Index: 1.513
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 39.44000
- LogP: 1.82870
- Solubility: Not determined
- λmax: 264(EtOH)(lit.)
Methyl 5-bromofuran-2-carboxylate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- HazardClass：IRRITANT
- Storage Condition：Store at room temperature
Methyl 5-bromofuran-2-carboxylate Customs Data
- HS CODE：2932190090
- Customs Data：
China Customs Code:
2932190090Overview:
2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%
Methyl 5-bromofuran-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 092743-1g |
Methyl 5-bromofuran-2-carboxylate |
2527-99-3 | 99% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 092743-5g |
Methyl 5-bromofuran-2-carboxylate |
2527-99-3 | 99% | 5g |
￡36.00 | 2022-02-28 | |
| Fluorochem | 092743-25g |
Methyl 5-bromofuran-2-carboxylate |
2527-99-3 | 99% | 25g |
￡75.00 | 2022-02-28 | |
| Fluorochem | 092743-100g |
Methyl 5-bromofuran-2-carboxylate |
2527-99-3 | 99% | 100g |
￡195.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M137548-5g |
Methyl 5-bromofuran-2-carboxylate |
2527-99-3 | ≥98% | 5g |
¥55.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M137548-1g |
Methyl 5-bromofuran-2-carboxylate |
2527-99-3 | ≥98% | 1g |
¥29.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M137548-100g |
Methyl 5-bromofuran-2-carboxylate |
2527-99-3 | ≥98% | 100g |
¥771.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M137548-25g |
Methyl 5-bromofuran-2-carboxylate |
2527-99-3 | ≥98% | 25g |
¥218.90 | 2023-09-02 | |
| Alichem | A159002528-25g |
Methyl 5-bromofuran-2-carboxylate |
2527-99-3 | 97% | 25g |
$173.84 | 2023-09-02 | |
| Alichem | A159002528-100g |
Methyl 5-bromofuran-2-carboxylate |
2527-99-3 | 97% | 100g |
$433.54 | 2023-09-02 |
Methyl 5-bromofuran-2-carboxylate Related Literature
-
Fu-Min Chen,Fei-Dong Huang,Xue-Yi Yao,Tian Li,Feng-Shou Liu Org. Chem. Front. 2017 4 2336
-
2. Esters of furan-, thiophen-, and N-methylpyrrole-2-carboxylic acids. Bromination of methyl furan-2-carboxylate, furan-2-carbaldehyde, and thiophen-2-carbaldehyde in the presence of aluminium chlorideDerek J. Chadwick,John Chambers,G. Denis Meakins,Roger L. Snowden J. Chem. Soc. Perkin Trans. 1 1973 1766
-
3. Preparation of the ‘fixed conformation esters’ 4,5-dihydrofuro- and 4,5-dihydrothieno-[2,3-c]pyran-7-oneDerek J. Chadwick,John Chambers,G. Denis Meakins,Roger L. Snowden J. Chem. Soc. Perkin Trans. 1 1975 523
2527-99-3 (Methyl 5-bromofuran-2-carboxylate) Related Products
- 93261-71-3(2-Furancarboxylic acid,5-bromo-, [1,1'-biphenyl]-4-yl ester)
- 1334-76-5(methyl furoate)
- 6132-37-2(Ethyl 5-bromofuran-2-carboxylate)
- 54113-41-6(Methyl 4,5-dibromo-2-furoate)
- 2527-96-0(Methyl 5-Methyl-2-furoate)
- 611-13-2(Methyl 2-furoate)
- 5904-71-2(Methyl 5-formylfuran-2-carboxylate)
- 585-70-6(5-Bromofuran-2-carboxylic acid)
- 36802-01-4(Methyl 5-(hydroxymethyl)furan-2-carboxylate)
- 4282-32-0(Dimethyl furan-2,5-dicarboxylate)
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